Cas no 2098069-74-8 (2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile)

2-(1-(Difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile is a fluorinated pyrazole derivative with significant utility in agrochemical and pharmaceutical research. Its structure, featuring both difluoromethyl and trifluoromethyl groups, enhances its reactivity and stability, making it a valuable intermediate for synthesizing advanced active ingredients. The presence of the acetonitrile moiety further expands its versatility in nucleophilic substitution and cyclization reactions. This compound is particularly useful in the development of crop protection agents due to its ability to impart favorable physicochemical properties, such as improved lipophilicity and metabolic resistance. Its high purity and well-defined synthetic pathway ensure reproducibility in industrial applications.

2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile structure

2098069-74-8 structure

Product Name:2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile

CAS No:2098069-74-8

MF:C₇H₄F₅N₃

MW:225.11877822876

CID:5726534

PubChem ID:121210690

Update Time:2025-06-06

2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- AKOS026720771
- 2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile
- F2198-0223
- 2-[2-(difluoromethyl)-5-(trifluoromethyl)pyrazol-3-yl]acetonitrile
- 2098069-74-8
- Inchi： 1S/C7H4F5N3/c8-6(9)15-4(1-2-13)3-5(14-15)7(10,11)12/h3,6H,1H2
- InChI Key： DQTQSEYZBCJRIR-UHFFFAOYSA-N
- SMILES： FC(N1C(CC#N)=CC(C(F)(F)F)=N1)F

Computed Properties

Exact Mass: 225.03253795g/mol
Monoisotopic Mass: 225.03253795g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.6Å²

2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D163376-100mg	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1h-pyrazol-5-yl)acetonitrile	2098069-74-8		100mg	$ 135.00	2022-06-05
TRC	D163376-500mg	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1h-pyrazol-5-yl)acetonitrile	2098069-74-8		500mg	$ 500.00	2022-06-05
TRC	D163376-1g	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1h-pyrazol-5-yl)acetonitrile	2098069-74-8		1g	$ 775.00	2022-06-05
Life Chemicals	F2198-0223-0.25g	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile	2098069-74-8	95%+	0.25g	$479.0	2023-09-06
Life Chemicals	F2198-0223-0.5g	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile	2098069-74-8	95%+	0.5g	$505.0	2023-09-06
Life Chemicals	F2198-0223-1g	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile	2098069-74-8	95%+	1g	$532.0	2023-09-06
Life Chemicals	F2198-0223-2.5g	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile	2098069-74-8	95%+	2.5g	$1064.0	2023-09-06
Life Chemicals	F2198-0223-5g	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile	2098069-74-8	95%+	5g	$1596.0	2023-09-06
Life Chemicals	F2198-0223-10g	2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile	2098069-74-8	95%+	10g	$2234.0	2023-09-06